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Compound of Interest

Compound Name: 3,4-Dibromo-5-fluorobenzonitrile

CAS No.: 1803777-02-7

Cat. No.: B1409967

Get Quote

Part 1: Chemical Profile & Specifications
Compound Identity: 3,4-Dibromo-5-fluorobenzonitrile CAS Registry Number: 1803777-02-7

Molecular Formula: C₇H₂Br₂FN Molecular Weight: 278.91 g/mol [1][2][3]

Structural Analysis & Reactivity
This compound represents a highly functionalized benzene scaffold ("dense functionalization").

[3] Its value in drug discovery lies in the orthogonal reactivity of its substituents, allowing for

sequential, regioselective modifications.
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Substituent Position Electronic Effect Reactivity Profile

Nitrile (-CN) C1
Strong EWG (Electron

Withdrawing Group)

Directs nucleophiles;

precursor to

amines/acids.[1][2][3]

Bromine (-Br) C3 Weak Deactivator

Secondary Coupling

Site: Sterically

crowded; less

electron-deficient than

C4.[1][2][3]

Bromine (-Br) C4 Weak Deactivator

Primary Coupling Site:

Para to -CN.[1][2][3]

Highly activated for

Pd-catalyzed oxidative

addition.[1][2][3]

Fluorine (-F) C5 Inductive EWG

Metabolic Blocker:

Modulates pKa and

lipophilicity; generally

stable to substitution.

[2][3]

Part 2: Market Analysis - Suppliers & Pricing[1][2][3]
[4]
Supply Chain Status: "Make-to-Order"
Unlike its mono-bromo analogs (e.g., 3-bromo-5-fluorobenzonitrile), the 3,4-dibromo variant is a

Tier 3 Specialty Chemical.[1][2][3] It is rarely held in bulk stock (kg scale) and is typically

synthesized on demand or held in milligram libraries.[3]

Verified Suppliers & Aggregators
Note: Availability fluctuates daily.[3] Direct inquiry is required for current stock.
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Supplier Tier
Representative
Vendors

Typical Pack Size Lead Time

Primary

Manufacturers

BLD Pharm (Cat#

BD557568)
100mg - 5g 1-2 Weeks (Global)

Catalog Aggregators
ChemicalBook,

eMolecules
Variable Varies by source

Custom Synthesis
Wuxi AppTec,

Enamine
>10g 4-8 Weeks

Price Estimation (Q1 2025 Market Data)
Pricing for this scaffold is non-linear due to the difficulty of regioselective dibromination.[3]

Research Scale (100 mg - 1 g): High cost per gram due to handling/QC overhead.[2][3]

Est. Price:$150 - $300 USD / gram[1][2][3]

Pilot Scale (10 g - 50 g): Significant economy of scale.[2][3]

Est. Price:$80 - $120 USD / gram[1][2][3]

Strategic Advice: If your protocol allows, screen the cheaper 3-bromo-5-fluorobenzonitrile

(~$15/g) first to validate the core scaffold before investing in the dibromo variant.[1][3]

Part 3: Technical Application & Workflows
Chemoselectivity in Cross-Coupling
The critical challenge when using 3,4-Dibromo-5-fluorobenzonitrile is controlling which

bromine reacts first.[1][2][3]

Hypothesis: The C4-Bromine is electronically activated by the para-nitrile group, making it

more susceptible to oxidative addition by Palladium(0) than the C3-Bromine (which is meta

to the nitrile).[1][2][3]

Experimental Workflow: Sequential Functionalization
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The following diagram illustrates a logic-gated synthesis pathway to utilize this scaffold

effectively.

Starting Material
3,4-Dibromo-5-fluorobenzonitrile

Target Transformation?

Path A: C4-Selective Coupling
(Suzuki-Miyaura)

Carbon-Carbon Bond Formation

Path B: Nitrile Hydrolysis
(Acid/Base)

Functional Group Interconversion

Reagents: Ar-B(OH)2, Pd(PPh3)4
Na2CO3, Toluene/H2O, 80°C

Intermediate A
4-Aryl-3-bromo-5-fluorobenzonitrile

Selective C4 Substitution
(Electronic Activation)

Reagents: R-B(OH)2 (2nd equiv)
Pd(dppf)Cl2, K3PO4, 100°C

Forcing Conditions

Final Scaffold
3,4-Diaryl-5-fluorobenzonitrile

Click to download full resolution via product page

Figure 1: Sequential cross-coupling strategy leveraging the electronic differentiation between

C3 and C4 bromines.
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Quality Control & Handling Protocol
To ensure "Trustworthiness" in your data, incoming batches must be validated. The density of

halogens can lead to isotopic pattern confusion in Mass Spectrometry.[3]

Standard Operating Procedure (SOP) for QC:

Appearance Check: Pure halogenated benzonitriles are typically white to off-white crystalline

solids.[1][2][3] Yellowing indicates oxidation or amine impurities.[3]

1H NMR (DMSO-d6):

Expect two distinct aromatic doublets (or a singlet/doublet pair depending on F-coupling).

Key Diagnostic: Look for the Fluorine-Hydrogen coupling constants (

).[3]

LC-MS Validation:

Do not rely solely on molecular ion peak.[3]

Isotope Pattern: For a dibromo compound (

), the mass spectrum must show a 1:2:1 ratio for

,

, and

peaks.

Failure Mode: A 1:1 ratio indicates mono-bromo impurity (incomplete bromination during

synthesis).[1][2][3]

References
ChemicalBook.3,4-Dibromo-5-fluorobenzonitrile Product Profile & CAS 1803777-02-7

Verification.
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BLD Pharm.Catalog Entry for 3,4-Dibromo-5-fluorobenzonitrile (Cat# BD557568). [1][2][3]

PubChem.3-Bromo-5-fluorobenzonitrile Compound Summary (Analog Reference for

Safety/Handling). [1][2][3]

MDPI Molecules.Effect of Selected Silyl Groups on the Anticancer Activity of 3,4-Dibromo-5-

Hydroxy-Furan-2(5H)-One Derivatives (Reference for biological activity of dibromo-

scaffolds). [1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1409967?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1409967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

